Cas no 690638-80-3 (2H-Benzimidazol-2-one,5,6-diamino-1,3-diethyl-1,3-dihydro-(9CI))

2H-Benzimidazol-2-one,5,6-diamino-1,3-diethyl-1,3-dihydro-(9CI) structure
690638-80-3 structure
Product Name:2H-Benzimidazol-2-one,5,6-diamino-1,3-diethyl-1,3-dihydro-(9CI)
CAS No:690638-80-3
MF:C11H16N4O
MW:220.270941734314
CID:973005
PubChem ID:12098134
Update Time:2025-04-19

2H-Benzimidazol-2-one,5,6-diamino-1,3-diethyl-1,3-dihydro-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,5,6-diamino-1,3-diethyl-1,3-dihydro-(9CI)
    • 5,6-diamino-1,3-diethyl-1,3-dihydro-2H-Benzimidazol-2-one
    • 5,6-Diamino-1,3-diethyl-1H-benzo[d]imidazol-2(3H)-one
    • AKOS000101185
    • 690638-80-3
    • FT-0715445
    • SCHEMBL6796227
    • 5,6-diamino-1,3-diethylbenzimidazol-2-one
    • DB-074118
    • Inchi: 1S/C11H16N4O/c1-3-14-9-5-7(12)8(13)6-10(9)15(4-2)11(14)16/h5-6H,3-4,12-13H2,1-2H3
    • InChI Key: FMFNIGZADUEGHR-UHFFFAOYSA-N
    • SMILES: O=C1N(CC)C2C=C(C(=CC=2N1CC)N)N

Computed Properties

  • Exact Mass: 220.13200
  • Monoisotopic Mass: 220.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 78.97000
  • LogP: 2.16960
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